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Compound of Interest

Compound Name: Rubidium selenide

Cat. No.: B1605171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of rubidium selenide, with a focus on its chemical formula, crystal structure, and
established synthesis protocols. The information is intended to support research and
development activities where this inorganic compound is of interest.

Chemical Formula and General Properties

Rubidium selenide is an inorganic compound with the chemical formula Rb2Se[1][2][3][4][5]
[6]. It is composed of two rubidium cations (Rb*) and one selenide anion (Se2"). Itis a
colorless, hygroscopic crystalline solid[2].

Physicochemical and Structural Data

The key quantitative data for rubidium selenide are summarized in the table below for ease of
reference and comparison.
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Property Value
Molecular Formula Rb2Se
Molar Mass 249.91 g/mol [1][5]
Appearance White cubic crystals[1][3][6][7]
Crystal Structure Antifluorite, cubic[1][2]
Fm
Space Group 33"
m[2]
Lattice Parameter (a) 801.0 pm[1][2]
Density 3.22 g/cm3[3][6]
Melting Point 733 °C[2][3][6]
Solubility in Water Hydrolyzes[2]

Crystal Structure

Rubidium selenide crystallizes in the antifluorite structure, which is a cubic crystal system[1]
[2]. In this arrangement, the larger selenide (Se?~) anions form a face-centered cubic (FCC)
lattice, while the smaller rubidium (Rb*) cations occupy all the tetrahedral holes within the FCC
lattice. Each selenide ion is coordinated by eight rubidium ions, and each rubidium ion is
tetrahedrally coordinated by four selenide ions.

Caption: Antifluorite crystal structure of Rubidium Selenide (Rb2Se).

Experimental Protocols: Synthesis of Rubidium
Selenide

Several methods for the synthesis of rubidium selenide have been reported in the literature.
The choice of method may depend on the desired purity, scale, and available starting materials.

This is one of the most documented methods for preparing rubidium selenide[1].
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o Methodology:

o Stoichiometric amounts of mercury selenide (HgSe) and metallic rubidium (Rb) are

combined.
o The reactants are heated in a vacuum-sealed container.
o The reaction is typically carried out at approximately 600°C[1][3].

o Elevated temperatures beyond the optimal range can lead to discoloration of the product,
indicating potential decomposition or side reactions[1][3].

This method provides an alternative route using liquid ammonia as a solvent.
o Methodology:
o Elemental rubidium and selenium are directly combined in liquid ammonia[1][2].

o Liquid ammonia serves as both a solvent and a reaction medium, facilitating the formation

of the selenide compound[1].

o This approach may involve the formation of ammonothermal intermediates that
subsequently convert to the final rubidium selenide product[1].

This aqueous-based synthesis is similar to the preparation of other alkali metal chalcogenides.
o Methodology:

o Hydrogen selenide (H2Se) gas is dissolved in an aqueous solution of rubidium hydroxide
(RbOH)[1][2].

o This reaction proceeds in two steps:

» First, the formation of rubidium hydrogen selenide (RbHSe): RbOH + H2Se — RbHSe +
H20[1][2]

» Second, the reaction of rubidium hydrogen selenide with additional rubidium hydroxide
to form rubidium selenide: RbHSe + RbOH - Rb2Se + H20[1][2]
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A straightforward method involving the direct combination of the elements at elevated
temperatures.

o Methodology:
o Stoichiometric amounts of rubidium and selenium are ground together.

o The mixture is heated to elevated temperatures to induce the reaction and form rubidium
selenide[1].

Applications

Rubidium selenide is utilized in photovoltaic cells, often in conjunction with cesium selenide,
to enhance energy conversion efficiencies[1][2]. Its unique electronic properties, such as high
electron mobility, also make it a candidate for next-generation electronic devices[8].
Furthermore, rubidium selenide nanoparticles are being explored for applications in catalysis,
environmental remediation, and energy storage[9].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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